5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-5-ethyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C17H17N5O2S/c1-2-12-9-14(23)18-16-19-20-17(22(12)16)25-10-15(24)21-8-7-11-5-3-4-6-13(11)21/h3-6,9H,2,7-8,10H2,1H3,(H,18,19,23)
• InChI Key: PHQKKYXREUJQPL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC2=NN=C(N12)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound and its analogs have been investigated for potential anticancer properties. Specifically, derivatives of this chemical structure have demonstrated moderate to high anticancer activity against the MCF-7 human breast carcinoma cell line, highlighting their relevance in oncological research. These findings are crucial as they contribute to the ongoing search for more effective cancer therapies (A. Abdelhamid et al., 2016).

Tuberculostatic Activity

Another vital area of application is in the treatment of tuberculosis. Structural analogs of related compounds have shown promising antituberculous activity. This involves the synthesis of compounds through condensations that have been evaluated for their tuberculostatic activity, offering insights into potential new treatments for this enduring global health challenge (Y. Titova et al., 2019).

Antimicrobial Properties

Compounds within this chemical family have been explored for their biocidal properties, showing effectiveness against various Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. This broad spectrum of antimicrobial activity suggests potential utility in combating infectious diseases and developing new antibiotics (M. Youssef et al., 2011).

Insecticidal Activity

The synthetic exploration of related heterocyclic compounds incorporating thiadiazole moieties has led to the identification of derivatives with potent insecticidal activities. These findings are particularly relevant for agricultural applications, where such compounds could provide new solutions for pest control, thereby contributing to crop protection and food security (A. Fadda et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials , and triazoloquinazolines , have been studied for their interactions with various targets

Mode of Action

Docking studies of related compounds suggest that hydrogen interactions between the nitrogen atom in the ring structure and specific amino acids could be responsible for their activity

Biochemical Pathways

Related compounds have been shown to have potential therapeutic effects in cancer treatment by inhibiting the pcaf bromodomain

Result of Action

Related compounds have shown promising cytotoxic activity against various cancer cell lines

Action Environment

Related compounds have shown excellent thermal stability , suggesting that this compound may also be stable under various conditions